Cas no 72170-47-9 (Benzyl hexyl benzene-1,2-dicarboxylate)

• Product Name: Benzyl hexyl benzene-1,2-dicarboxylate
• CAS No: 72170-47-9
• MF: C₂₁H₂₄O₄
• MW: 340.412866592407
• CID: 2800142
• PubChem ID: 20459154
• Update Time: 2025-04-21

Benzyl hexyl benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl hexyl benzene-1,2-dicarboxylate
• DTXSID40607436
• KGMYJDOPDNACPU-UHFFFAOYSA-N
• 72170-47-9
• SCHEMBL919266

• Inchi： 1S/C21H24O4/c1-2-3-4-10-15-24-20(22)18-13-8-9-14-19(18)21(23)25-16-17-11-6-5-7-12-17/h5-9,11-14H,2-4,10,15-16H2,1H3
• InChI Key： KGMYJDOPDNACPU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CCCCCC

Computed Properties

• Exact Mass: 340.16745924g/mol
• Monoisotopic Mass: 340.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters